Org30958
Org30958
structure given in first source
Brand Name:
Vulcanchem
CAS No.:
99957-90-1
VCID:
VC0006989
InChI:
InChI=1S/C21H30O2S2/c1-3-24-25-13-21-11-8-15(22)12-14(21)4-5-16-17-6-7-19(23)20(17,2)10-9-18(16)21/h12,16-18H,3-11,13H2,1-2H3/t16-,17-,18-,20-,21+/m0/s1
SMILES:
Array
Molecular Formula:
C21H30O2S2
Molecular Weight:
378.6 g/mol
Org30958
CAS No.: 99957-90-1
Cat. No.: VC0006989
Molecular Formula: C21H30O2S2
Molecular Weight: 378.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | structure given in first source |
|---|---|
| CAS No. | 99957-90-1 |
| Molecular Formula | C21H30O2S2 |
| Molecular Weight | 378.6 g/mol |
| IUPAC Name | (8S,9S,10S,13S,14S)-10-[(ethyldisulfanyl)methyl]-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C21H30O2S2/c1-3-24-25-13-21-11-8-15(22)12-14(21)4-5-16-17-6-7-19(23)20(17,2)10-9-18(16)21/h12,16-18H,3-11,13H2,1-2H3/t16-,17-,18-,20-,21+/m0/s1 |
| Standard InChI Key | RCEOCOMZMSAAFR-OAGDOXAWSA-N |
| Isomeric SMILES | CCSSC[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C |
| Canonical SMILES | CCSSCC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4=O)C |
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